Cas no 931929-45-2 (2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 931929-45-2
• MF: C₂₆H₁₈F₄N₄O₂
• MW: 494.440339565277
• CID: 5363459
• Update Time: 2025-08-05

2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-benzyl-8-fluoro-3-oxopyrazolo[4,3-c]quinolin-2-yl)-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C26H18F4N4O2/c27-18-9-10-22-20(12-18)24-21(14-33(22)13-16-5-2-1-3-6-16)25(36)34(32-24)15-23(35)31-19-8-4-7-17(11-19)26(28,29)30/h1-12,14H,13,15H2,(H,31,35)
• InChI Key： RZPQPDUZCOADEQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CN1C(=O)C2C(=N1)C1=C(N(CC3=CC=CC=C3)C=2)C=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 2-{5-benzyl-8-fluoro-3-oxo-2H,3H,5H-pyrazolo4,3-cquinolin-2-yl}-N-3-(trifluoromethyl)phenylacetamide

2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]quinolin-2-Yl}-N-3-(Trifluoromethyl)phenylacetamide: A Novel Compound with Promising Therapeutic Potential

2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]quinolin-2-Yl}-N-3-(Trifluoromethyl)phenylacetamide (CAS No. 931929-45-2) represents a groundbreaking advancement in the field of medicinal chemistry, offering unique structural features and biological activity that align with current therapeutic needs. This compound is characterized by its complex molecular framework, which includes a pyrazolo[4,3-c]quinolin-2-yl core, a benzyl substituent, and a trifluoromethyl group. These structural elements collectively contribute to its potential as a multifunctional pharmacological agent.

Recent studies have highlighted the significance of pyrazolo[4,3-c]quinolin-2-yl scaffolds in modulating various biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this core exhibit potent inhibitory activity against kinase enzymes, which are implicated in multiple pathological conditions. The introduction of a benzyl group at the 5-position of the pyrazole ring enhances molecular rigidity, potentially improving the compound's stability and bioavailability. Additionally, the trifluoromethyl substituent at the phenyl ring contributes to metabolic stability and may influence the compound's interaction with biological membranes.

The 8-fluoro substitution at the quinoline ring is a critical feature that distinguishes this compound from its analogs. Fluorine atoms are known to modulate pharmacokinetic properties through hydrogen bonding and hydrophobic interactions. A 2024 study in Drug Discovery Today reported that fluorinated derivatives of similar structures show enhanced binding affinity to protease targets, suggesting that the 8-fluoro substitution may play a pivotal role in optimizing the compound's therapeutic profile. This structural modification could also influence the compound's ability to cross the blood-brain barrier, making it a candidate for neurological disorders.

From a synthetic perspective, the preparation of 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]quinolin-2-Yl}-N-3-(Trifluoromethyl)phenylacetamide involves a series of well-defined steps. The synthesis typically begins with the formation of the pyrazolo[4,3-c]quinoline core through a condensation reaction between an appropriate aromatic amine and a quinoline derivative. The introduction of the benzyl group at the 5-position is achieved via a coupling reaction, while the trifluoromethyl group is incorporated through a fluorination process. These synthetic strategies highlight the importance of precise functional group manipulation in achieving the desired molecular architecture.

Biological evaluations of this compound have revealed promising activities against several disease-related targets. In vitro assays have demonstrated its ability to inhibit cytochrome P450 enzymes, which are involved in drug metabolism and detoxification processes. This property could have implications for the development of drugs with improved pharmacokinetic profiles. Furthermore, preliminary studies suggest that the compound may exhibit anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines, making it a potential candidate for the treatment of autoimmune disorders.

The 3-oxo functionality at the quinoline ring is another key structural element that warrants attention. Oxoketones are known to participate in various biochemical reactions, including the formation of Michael adducts with nucleophilic residues in proteins. This property could enable the compound to interact with specific protein targets, thereby modulating their biological functions. Recent research has shown that such interactions can lead to the inhibition of kinase activity, which is a critical mechanism in the treatment of cancers and inflammatory diseases.

Despite its promising properties, the development of 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]quinolin-2-Yl}-N-3-(Trifluoromethyl)phenylacetamide is not without challenges. One of the primary concerns is the potential for off-target effects, which could lead to unintended biological consequences. To address this, researchers are exploring strategies to enhance the compound's selectivity for specific targets. For example, the incorporation of additional fluorinated groups or the modification of the trifluoromethyl substituent may help to fine-tune its pharmacological profile.

In conclusion, 2-{5-Benzyl-8-Fluoro-3-Oxo-2H,3H,5H-Pyrazolo[4,3-c]quinolin-2-Yl}-N-3-(Trifluoromethyl)phenylacetamide represents a significant advancement in medicinal chemistry, with its unique structural features and potential therapeutic applications. Ongoing research is focused on optimizing its biological activity while minimizing potential side effects, paving the way for its use in the treatment of a wide range of diseases.